Cas no 42059-78-9 (6-Ethyl-3-formylchromone)

• Product Name: 6-Ethyl-3-formylchromone
• CAS No: 42059-78-9
• MF: C₁₂H₁₀O₃
• MW: 202.206003665924
• MDL: MFCD00192155
• CID: 328223
• PubChem ID: 2758849
• Update Time: 2025-07-23

6-Ethyl-3-formylchromone Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-3-carboxaldehyde,6-ethyl-4-oxo-
• 6-Ethyl-3-formylchromone
• 6-ethyl-4-oxochromene-3-carbaldehyde
• 6-Ethyl-4-oxo-4H-1-benzopyran-3-carboxaldehyde
• 6-ethyl-4-oxo-4H-chromene-3-carbaldehyde
• 6-Ethylchromone-3-aldehyde
• CS-0296729
• Z147646886
• DTXSID10374522
• 6-Ethyl-3-formylchromone, 98%
• SCHEMBL1997471
• UPCMLD0ENAT5522482:001
• 6-ethyl-3-formyl chromone
• BS-42269
• 6-Ethylchromone-3-carboxaldehyde
• A825740
• MFCD00192155
• AKOS000268942
• 42059-78-9
• EN300-22561
• STL191076
• DTXCID90325552
• G78056

• MDL： MFCD00192155
• Inchi： 1S/C12H10O3/c1-2-8-3-4-11-10(5-8)12(14)9(6-13)7-15-11/h3-7H,2H2,1H3
• InChI Key： XCKTXKYXKJJGBA-UHFFFAOYSA-N
• SMILES： O1C=C(C=O)C(C2=C1C=CC(CC)=C2)=O

Computed Properties

• Exact Mass: 202.06300
• Monoisotopic Mass: 202.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 108-110 °C (lit.)
• PSA: 47.28000
• LogP: 2.16790
• Solubility: Not available

6-Ethyl-3-formylchromone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 6-Ethyl-3-formylchromone

Introduction to 6-Ethyl-3-formylchromone (CAS No. 42059-78-9)

6-Ethyl-3-formylchromone, identified by the Chemical Abstracts Service Number (CAS No.) 42059-78-9, is a heterocyclic organic compound belonging to the chromone family. This compound has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. The presence of both an ethyl group and a formyl substituent on the chromone core imparts distinct reactivity and functionality, making it a valuable scaffold for further chemical modification and biological investigation.

The chromone moiety, characterized by a 2-phenol-1,4-dione core, is well-documented for its broad spectrum of pharmacological effects. Compounds derived from chromones have been extensively studied for their antimicrobial, anti-inflammatory, antioxidant, and anticancer properties. Specifically, the formyl group in 6-Ethyl-3-formylchromone serves as a reactive handle for condensation reactions, enabling the formation of Schiff bases and other functional derivatives. These derivatives often exhibit enhanced biological activity compared to their parent compounds.

In recent years, there has been a surge in research focusing on natural product-inspired scaffolds due to their inherent biological relevance and structural diversity. 6-Ethyl-3-formylchromone aligns with this trend, as chromones derived from plants and microbial sources have shown promising results in preclinical studies. For instance, studies have demonstrated that certain chromone derivatives possess inhibitory effects on kinases and other enzymes implicated in cancer progression. The ethyl substituent in 6-Ethyl-3-formylchromone may contribute to its binding affinity by introducing steric hindrance or altering electronic distribution around the chromone ring.

One of the most compelling aspects of 6-Ethyl-3-formylchromone is its potential as a lead compound for drug discovery. The formyl group allows for facile reactions with amines, amides, and other nucleophiles, facilitating the synthesis of libraries of derivatives for high-throughput screening. Recent advancements in computational chemistry have enabled the rapid design of novel analogs based on 6-Ethyl-3-formylchromone, predicting their binding modes to target proteins with high accuracy. This approach has accelerated the identification of compounds with improved pharmacokinetic profiles and reduced toxicity.

The synthesis of 6-Ethyl-3-formylchromone typically involves condensation reactions between ethyl acetoacetate and resorcinol under acidic or basic conditions. Alternatively, it can be obtained through oxidative cleavage of prenylated flavonoids or via catalytic processes that introduce the ethyl group at the 6-position of the chromone ring. The yield and purity of the final product are critical factors influencing its utility in downstream applications. Modern synthetic methodologies, such as flow chemistry and microwave-assisted synthesis, have been employed to enhance efficiency and scalability.

Beyond its pharmaceutical applications, 6-Ethyl-3-formylchromone has shown promise in agrochemical research. Chromones exhibit phytotoxic properties when appropriately modified, making them candidates for developing herbicides or plant growth regulators. The ethyl group may influence the compound’s ability to interact with plant enzymes or membrane receptors, modulating physiological processes such as cell division or hormone signaling. Further investigation into these mechanisms could unlock novel strategies for sustainable agriculture.

The role of 6-Ethyl-3-formylchromone in drug development is further underscored by its bioavailability considerations. Studies have explored its absorption, distribution, metabolism, and excretion (ADME) properties using computational models and experimental techniques. The ethyl substituent appears to enhance lipophilicity without compromising solubility, potentially improving oral bioavailability—a critical factor for therapeutic efficacy. Additionally, metabolic stability studies have revealed that 6-Ethyl-3-formylchromone undergoes predictable transformations in vivo, providing insights into potential side effects or drug-drug interactions.

Emerging research also highlights the antimicrobial potential of 6-Ethyl-3-formylchromone, particularly against resistant bacterial strains. Chromones interact with bacterial cell walls and membranes, disrupting essential functions such as DNA replication or protein synthesis. The formyl group may enhance these interactions by forming covalent bonds with microbial targets or facilitating electrostatic interactions with bacterial surfaces. Such findings are particularly relevant in an era where antibiotic resistance poses a significant global health challenge.

The versatility of 6-Ethyl-3-formylchromone extends to material science applications as well. Functionalized chromones can be incorporated into polymers or coatings to impart antimicrobial or UV-blocking properties. For example, polymers containing chromone units exhibit improved stability under sunlight exposure while maintaining biocompatibility—a desirable trait for medical implants or wound dressings. This interdisciplinary approach underscores the broad utility of heterocyclic compounds like 6-Ethyl-3-formylchromone across multiple scientific domains.

In conclusion,6-Ethyl-3-formylchromone (CAS No. 42059-78-9) represents a structurally intriguing compound with multifaceted applications in pharmaceuticals, agrochemicals, and materials science. Its unique combination of reactivity—mediated by both the ethyl group and formyl substituent—makes it an attractive scaffold for synthetic chemists and biologists alike. As research continues to uncover new biological activities and synthetic pathways,6-Ethyl-3-formylochromone is poised to remain at the forefront of chemical biology innovation.